Cas no 185148-95-2 (3-Pentanone, 2-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-2-methyl-)

• Product Name: 3-Pentanone, 2-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-2-methyl-
• CAS No: 185148-95-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 1382511
• PubChem ID: 57516627
• Update Time: 2025-04-20

3-Pentanone, 2-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-2-methyl-
• (4S)-4-(2-Methyl-3-oxo-pent-2-yl)-2,2-dimethyl-[1,3]dioxane
• 1-(3-bromo-phenyl)-3,3-dimethyl-pyrrolidine-2,5-dione
• AKOS013567717
• 1-(3-bromophenyl)-3,3-dimethyl-pyrrolidine-2,5-dione
• 1-(3-bromophenyl)-3,3-dimethylpyrrolidine-2,5-dione
• SCHEMBL2275042
• IFHNXJCESYKSET-UHFFFAOYSA-N
• 1334675-30-7
• 185148-95-2
• A1-10910

• Inchi： 1S/C12H12BrNO2/c1-12(2)7-10(15)14(11(12)16)9-5-3-4-8(13)6-9/h3-6H,7H2,1-2H3
• InChI Key： IFHNXJCESYKSET-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CC(C)(C)C1=O)=O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 35.53